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Compound of Interest

Compound Name: Thymalfasin

Cat. No.: B15566226 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Thymalfasin, also known as Thymosin Alpha 1, is a 28-amino acid polypeptide

with a molecular weight of 3,108 daltons.[1][2] It is a synthetic analogue of the naturally

occurring thymic peptide, recognized for its immunomodulatory properties that enhance and

restore immune function.[3][4][5] Thymalfasin is used to augment T-cell function and has been

investigated for treating immunocompromised states, malignancies, and viral infections, and as

a vaccine adjuvant. This document provides a detailed protocol for the reconstitution of

lyophilized Thymalfasin powder, along with guidelines for storage, quality control, and

functional assessment.

Quantitative Data Summary
The key specifications for a common formulation of Thymalfasin (Zadaxin™) are summarized

below.
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Parameter Value

Active Ingredient 1.6 mg Thymalfasin (Thymosin Alpha 1)

Excipients 50 mg Mannitol, Sodium Phosphate Buffer

Final pH (reconstituted) 6.8

Molecular Weight 3,108 daltons

Amino Acid Sequence

Ac-Ser-Asp-Ala-Ala-Val-Asp-Thr-Ser-Ser-Glu-

Ile-Thr-Thr-Lys-Asp-Leu-Lys-Glu-Lys-Lys-Glu-

Val-Val-Glu-Glu-Ala-Glu-Asn-OH

Appearance
Sterile Filtered White Lyophilized (Freeze-Dried)

Powder

Protocols and Methodologies
Reconstitution Protocol for Thymalfasin Powder
This protocol is based on the standard reconstitution of a 1.6 mg vial of Thymalfasin.

Adjustments may be necessary for different product sizes.

Materials:

Vial of lyophilized Thymalfasin (1.6 mg)

Provided diluent (1.0 mL Sterile Water for Injection)

Sterile syringe (e.g., 3 mL) with a sterile needle

Alcohol swabs

Puncture-resistant sharps container

Procedure:

Preparation: Ensure a clean, aseptic work area. Allow the Thymalfasin vial and diluent to

reach room temperature before reconstitution.
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Inspection: Visually inspect the Thymalfasin vial for any cracks or defects. Check the

expiration date.

Diluent Aspiration: Using a sterile syringe, withdraw 1.0 mL of Sterile Water for Injection from

the ampoule provided.

Reconstitution: Carefully insert the needle through the center of the rubber stopper of the

Thymalfasin vial. Slowly inject the 1.0 mL of diluent, directing the stream against the glass

wall of the vial to minimize foaming.

Dissolution: Gently swirl or roll the vial until the powder is completely dissolved. Do not

shake, as this can cause the peptide to denature or foam.

Final Inspection: The reconstituted solution should be clear and colorless. Do not use if the

solution is cloudy, contains particulate matter, or is discolored.

Administration/Use: The final concentration of the reconstituted solution is 1.6 mg/mL. For

clinical and immediate applications, the solution should be used promptly after preparation.
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Caption: Workflow for the reconstitution of lyophilized Thymalfasin powder.
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Storage and Stability
Proper storage is critical to maintain the integrity and activity of Thymalfasin.

Condition Lyophilized Powder Reconstituted Solution

Short-Term Storage 2°C to 8°C (36°F to 46°F)
Use immediately. For research,

store at 4°C for 2-7 days.

Long-Term Storage Below -18°C (desiccated)

Store below -18°C. For

extended stability, add a carrier

protein (e.g., 0.1% HSA or

BSA). Avoid freeze-thaw

cycles.

Experimental Protocol: Quality Control by RP-HPLC
To ensure the purity of reconstituted Thymalfasin, Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC) can be performed.

Objective: To determine the purity of the Thymalfasin peptide.

Methodology:

Sample Preparation: Dilute the reconstituted Thymalfasin solution to a final concentration of

approximately 100 µg/mL using an appropriate aqueous buffer (e.g., 0.1% Trifluoroacetic

Acid in water).

Chromatographic Conditions:

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: A linear gradient from 5% to 60% Mobile Phase B over 30 minutes.

Flow Rate: 1.0 mL/min.
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Detection: UV at 214 nm.

Injection Volume: 20 µL.

Analysis: The purity is calculated by integrating the area of the main peptide peak and

expressing it as a percentage of the total peak area. A purity of >99% is typically expected

for research-grade Thymalfasin.

Experimental Protocol: In Vitro Bioassay
This assay evaluates the biological activity of reconstituted Thymalfasin by measuring its

ability to induce T-cell proliferation.

Objective: To confirm the immunomodulatory activity of reconstituted Thymalfasin.

Methodology:

Cell Culture: Isolate human Peripheral Blood Mononuclear Cells (PBMCs) from a healthy

donor using Ficoll-Paque density gradient centrifugation.

Assay Setup:

Plate PBMCs in a 96-well plate at a density of 2 x 10^5 cells/well in complete RPMI-1640

medium.

Add reconstituted Thymalfasin at various concentrations (e.g., 0.1, 1, 10, 100 ng/mL).

Include a positive control (e.g., Phytohemagglutinin, PHA) and a negative control (medium

only).

Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

Proliferation Measurement: Add a proliferation reagent (e.g., WST-1 or MTT) to each well

and incubate for an additional 4 hours. Measure the absorbance at the appropriate

wavelength using a microplate reader.

Analysis: An increase in absorbance in Thymalfasin-treated wells compared to the negative

control indicates T-cell proliferation and confirms the biological activity of the peptide.
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Mechanism of Action
The mechanism of action for Thymalfasin is not fully elucidated but is centered on its ability to

modulate the immune system, primarily by augmenting T-cell function. It promotes the

differentiation and maturation of T-cell precursors and increases the production of Th1-

associated cytokines like IL-2 and IFN-γ. Recent studies show that Thymalfasin can act as an

agonist for Toll-like receptors (TLR), particularly TLR2 and TLR9 on dendritic cells, which

triggers downstream signaling pathways that activate the adaptive immune response.
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Response
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Caption: Simplified signaling pathway of Thymalfasin via Toll-like receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566226#reconstitution-protocol-for-thymalfasin-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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